Cas no 2549042-65-9 (2-{1-[(4-Bromothiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine)

• Product Name: 2-{1-[(4-Bromothiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine
• CAS No: 2549042-65-9
• MF: C₁₆H₁₈BrN₃S
• MW: 364.303221225739
• CID: 5313861
• PubChem ID: 154583203
• Update Time: 2023-08-25

2-{1-[(4-Bromothiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 2549042-65-9
• 2-{1-[(4-bromothiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine
• AKOS040726902
• F6761-7400
• 2-{1-[(4-Bromothiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine

• Inchi： 1S/C16H18BrN3S/c17-13-7-14(21-11-13)9-19-6-4-12-8-20(10-15(12)19)16-3-1-2-5-18-16/h1-3,5,7,11-12,15H,4,6,8-10H2
• InChI Key： PXQVAQQWPMLCBT-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CN1CCC2CN(C3C=CC=CN=3)CC12

Computed Properties

• Exact Mass: 363.04048g/mol
• Monoisotopic Mass: 363.04048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 47.6Ų